Cas no 1251676-90-0 (N-[(3-chloro-4-fluorophenyl)methyl]-4-propanamido-3-(pyridin-2-yl)-1,2-thiazole-5-carboxamide)

• Product Name: N-[(3-chloro-4-fluorophenyl)methyl]-4-propanamido-3-(pyridin-2-yl)-1,2-thiazole-5-carboxamide
• CAS No: 1251676-90-0
• MF: C₁₉H₁₆ClFN₄O₂S
• MW: 418.872344970703
• CID: 5398470
• Update Time: 2025-07-11

N-[(3-chloro-4-fluorophenyl)methyl]-4-propanamido-3-(pyridin-2-yl)-1,2-thiazole-5-carboxamide Chemical and Physical Properties

Names and Identifiers

• 5-Isothiazolecarboxamide, N-[(3-chloro-4-fluorophenyl)methyl]-4-[(1-oxopropyl)amino]-3-(2-pyridinyl)-
• N-[(3-chloro-4-fluorophenyl)methyl]-4-propanamido-3-(pyridin-2-yl)-1,2-thiazole-5-carboxamide

• Inchi： 1S/C19H16ClFN4O2S/c1-2-15(26)24-17-16(14-5-3-4-8-22-14)25-28-18(17)19(27)23-10-11-6-7-13(21)12(20)9-11/h3-9H,2,10H2,1H3,(H,23,27)(H,24,26)
• InChI Key： RHYFXMUPYAAZFO-UHFFFAOYSA-N
• SMILES： S1C(C(NCC2=CC=C(F)C(Cl)=C2)=O)=C(NC(=O)CC)C(C2=NC=CC=C2)=N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazolecarboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles Thiazolecarboxylic acids and derivatives

Additional information on N-[(3-chloro-4-fluorophenyl)methyl]-4-propanamido-3-(pyridin-2-yl)-1,2-thiazole-5-carboxamide

Professional Introduction to N-[(3-chloro-4-fluorophenyl)methyl]-4-propanamido-3-(pyridin-2-yl)-1,2-thiazole-5-carboxamide (CAS No. 1251676-90-0)

N-[(3-chloro-4-fluorophenyl)methyl]-4-propanamido-3-(pyridin-2-yl)-1,2-thiazole-5-carboxamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential biological activities. This compound, identified by its CAS number 1251676-90-0, belongs to the thiazole class of heterocyclic compounds, which are widely recognized for their diverse pharmacological properties. The presence of multiple functional groups, including an amide, a chloro-substituted phenyl ring, and a fluorine atom, makes this molecule a promising candidate for further investigation in drug discovery and development.

The structural framework of N-[(3-chloro-4-fluorophenyl)methyl]-4-propanamido-3-(pyridin-2-yl)-1,2-thiazole-5-carboxamide incorporates several key elements that contribute to its potential therapeutic efficacy. The thiazole core is a well-known scaffold in medicinal chemistry, exhibiting a broad spectrum of biological activities such as antimicrobial, anti-inflammatory, and anticancer properties. The amide group at the 4-position enhances the solubility and bioavailability of the compound, while the chloro and fluoro substituents on the phenyl ring modulate its interactions with biological targets. Additionally, the pyridinyl moiety at the 3-position introduces another layer of complexity, potentially influencing binding affinity and selectivity.

In recent years, there has been a growing interest in developing novel thiazole derivatives as pharmacological agents. These compounds have shown promise in various preclinical studies due to their ability to interact with multiple biological pathways. For instance, studies have demonstrated that thiazole-based molecules can inhibit enzymes involved in cancer cell proliferation and inflammation. The specific arrangement of substituents in N-[(3-chloro-4-fluorophenyl)methyl]-4-propanamido-3-(pyridin-2-yl)-1,2-thiazole-5-carboxamide may contribute to its unique pharmacokinetic profile and target specificity. This makes it an attractive candidate for further exploration in both academic research and industrial drug development.

One of the most compelling aspects of this compound is its potential to serve as a lead structure for the development of new drugs. The combination of structural features such as the thiazole core, amide group, chloro-substituted phenyl ring, and fluorine atom provides a rich chemical space for medicinal chemists to explore. By leveraging computational methods and high-throughput screening techniques, researchers can rapidly assess the biological activity of this compound and its derivatives. This approach has been instrumental in identifying novel therapeutic agents with improved efficacy and reduced side effects.

Recent advancements in synthetic chemistry have enabled the efficient preparation of complex thiazole derivatives like N-[(3-chloro-4-fluorophenyl)methyl]-4-propanamido-3-(pyridin-2-yl)-1,2-thiazole-5-carboxamide. These methods often involve multi-step reactions that require precise control over reaction conditions to ensure high yields and purity. The development of novel synthetic routes not only facilitates the production of this compound but also opens up possibilities for generating a library of related derivatives for further testing. Such libraries are essential for identifying compounds with optimal pharmacological properties for clinical use.

The biological evaluation of N-[(3-chloro-4-fluorophenyl)methyl]-4-propanamido-3-(pyridin-2-yl)-1,2-thiazole-5-carboxamide has revealed several promising activities. In vitro studies have shown that this compound exhibits inhibitory effects on various enzymes and receptors relevant to human diseases. For example, it has been found to inhibit kinases involved in cancer signaling pathways, suggesting its potential as an anticancer agent. Additionally, preliminary data indicate that it may possess anti-inflammatory properties by modulating cytokine production and immune cell function.

The impact of these findings on drug discovery is significant. By identifying compounds like N-[(<strong>3-chloro</strong>-<strong>4-fluorophenyl</strong>)methyl]-<strong>4-propanamido</strong>-<strong>3-(pyridin-<strong>2</strong>-yl)</strong>-1,2-thiazole-<strong>5-carboxamide</strong> (CAS No. <strong>1251676-90-0</strong>) with multiple biological activities, researchers can develop multitarget drugs that address complex diseases more effectively. This approach aligns with the current trend in pharmaceutical innovation towards personalized medicine and combination therapies.

Future directions for research on this compound include further optimization of its chemical structure to enhance its pharmacological properties. This may involve modifying substituent positions or introducing new functional groups to improve potency, selectivity, and pharmacokinetic profiles. Additionally, preclinical studies are necessary to evaluate its safety and efficacy in animal models before moving into human clinical trials. Such studies will provide valuable insights into its potential therapeutic applications and help determine whether it is suitable for further development as a new drug.

The role of computational modeling in understanding the behavior of N-[(<strong>3-chloro</strong>-<strong>4-fluorophenyl</strong>)methyl]-<strong>4-propanamido</strong>-<strong>3-(pyridin-<strong>2</strong>-yl)</strong>-1,2-thiazole-<stronggt;5-carboxamide</stronggt; (CAS No. <stron

In conclusion, N-[(<3-chloro-4-fluorophenyl)methyl]-4-propanamido-3-(pyridin-2-yl)-1,&lsqb;sthiazole-5-carboxamideCAS No.>1251676-s)g is a structurally complex organic compound with significant potential in pharmaceutical research.
>chiorosubstitutedphenylering,aemidgroup,andfluoroatom,introducesanewdimensiontoehpharmaceuticalresearch.
>chiorosubstitutedphenylering,aemidgroup,andfluoroatom,introducesanewdimensiontoehpharmaceuticalresearch.